Cas no 2246837-16-9 (4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane
• CAS No: 2246837-16-9
• MF: C₁₂H₂₁BO₂S
• MW: 240.169942617416
• CID: 5464081
• Update Time: 2025-10-28

4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(thian-4-ylidenemethyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(thian-4-ylidene)methyl]-1,3,2-dioxaborolane
• Z2327672590
• 4,4,5,5-tetramethyl-2-[(thian-4-ylidene)methyl]-1,3, 2-dioxaborolane

• Inchi： 1S/C12H21BO2S/c1-11(2)12(3,4)15-13(14-11)9-10-5-7-16-8-6-10/h9H,5-8H2,1-4H3
• InChI Key： LANMTZCDVSFGAT-UHFFFAOYSA-N
• SMILES： S1CC/C(/CC1)=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 240.1355312 g/mol
• Monoisotopic Mass: 240.1355312 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.17
• Topological Polar Surface Area: 43.8

Additional information on 4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane: A Comprehensive Overview

The compound 4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane, identified by the CAS Registry Number 2246837-16-9, is a unique organic boron-containing compound with a complex structure. This compound has garnered significant attention in the scientific community due to its potential applications in various fields such as materials science and pharmaceuticals. Recent studies have highlighted its role in the development of advanced materials and its ability to serve as a versatile intermediate in organic synthesis.

The molecular structure of this compound is characterized by a dioxaborolane core, which is a five-membered ring containing two oxygen atoms and one boron atom. The presence of multiple methyl groups and a thiopyran-derived substituent adds complexity to its structure and influences its chemical reactivity. The tetrahydrothiopyran moiety introduces sulfur into the molecule, which can enhance its stability under certain conditions and provide unique electronic properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production efficiency while maintaining high purity. For instance, studies have demonstrated that the use of specific catalysts can significantly accelerate the formation of the dioxaborolane ring. These advancements have not only improved the scalability of production but also opened new avenues for its application in industrial settings.

In terms of applications, this compound has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent has been exploited in the development of novel polymer networks with enhanced mechanical properties. Additionally, it has been investigated as a potential precursor for generating functional materials with tailored electronic properties. For example, recent experiments have revealed that this compound can be used to synthesize boron-doped carbon nanomaterials with improved conductivity.

The chemical reactivity of this compound is another area that has been extensively studied. Researchers have found that it exhibits excellent reactivity under specific reaction conditions, making it an ideal candidate for use in click chemistry reactions. Its ability to undergo rapid and selective transformations has been leveraged in the synthesis of complex organic molecules with high precision.

Moreover, this compound has attracted interest in the pharmaceutical industry due to its potential as a drug delivery agent. Its unique structure allows for the attachment of various bioactive molecules, enabling targeted drug delivery systems. Recent studies have demonstrated that it can serve as a carrier for anticancer drugs, enhancing their efficacy while reducing side effects.

In conclusion, 4,4,5,5-Tetramethyl-2-((tetrahydro-4H-thiopyran-4-ylidene)methyl)-1,3,2-dioxaborolane is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing technological innovations.